Cas no 207233-90-7 (4 4'-DIISOTHIOCYANATO-2 2'-STILBENEDISU&)

• Product Name: 4 4'-DIISOTHIOCYANATO-2 2'-STILBENEDISU&
• CAS No: 207233-90-7
• MF: C₁₆H₁₀N₂Na₂O₇S₄
• MW: 516.49934053421
• MDL: MFCD00149576
• CID: 910365
• PubChem ID: 24893761
• Update Time: 2025-07-23

4 4'-DIISOTHIOCYANATO-2 2'-STILBENEDISU& Chemical and Physical Properties

Names and Identifiers

• 4 4'-DIISOTHIOCYANATO-2 2'-STILBENEDISU&
• 4,4''-DIISOTHIOCYANATOSTILBENE-2,2''-DISULPHONIC ACID DISODIUM SALT
• DIDS Disodium 4,4′-diisothiocyanatostilbene-2,2′-disulfonate
• 4,4'-Diisothiocyanatostilbene-2,2'-disulphonic acid disodium salt
• DIDS
• Disodium 4,4′-diisothiocyanatostilbene-2,2′-disulfonate
• 4,4'-Diisothiocyanato-2,2'-stilbenedisulfonic acid disodium salt hydrate
• ADLZNNLHYLRUDW-YOTINIEPSA-L
• 4,4'-Diisothiocyanato-2,2'-stilbenzenedisulfonic acid disodium salt hydrate, 90%
• 207233-90-7
• disodium;5-isothiocyanato-2-[(E)-2-(4-isothiocyanato-2-sulfonatophenyl)ethenyl]benzenesulfonate;hydrate
• Disodium 4,4'-diisothiocyanato-2,2'-stilbenedisulphonate hydrate
• Disodium4,4'-diisothiocyanato-2,2'-stilbenedisulphonatexhydrate
• Disodium 4,4'-diisothiocyanato-2,2'-stilbenedisulphonate xhydrate
• MFCD00149576

• MDL： MFCD00149576
• Inchi： 1S/C16H10N2O6S4.2Na.H2O/c19-27(20,21)15-7-13(17-9-25)5-3-11(15)1-2-12-4-6-14(18-10-26)8-16(12)28(22,23)24;;;/h1-8H,(H,19,20,21)(H,22,23,24);;;1H2/q;2*+1;/p-2/b2-1+;;;
• InChI Key： ADLZNNLHYLRUDW-YOTINIEPSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])N=C=S)N=C=S)(=O)(=O)[O-].[Na+].[Na+].O

Computed Properties

• Exact Mass: 515.91662392g/mol
• Monoisotopic Mass: 515.91662392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 792
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 221Ų

Experimental Properties

• Color/Form: Yellow powder
• Solubility: 0.1 M potassium bicarbonate: soluble50mg/mL
• Solubility: Not determined

4 4'-DIISOTHIOCYANATO-2 2'-STILBENEDISU& Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H319-H334-H335
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-42
• Safety Instruction： 22-26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes

Additional information on 4 4'-DIISOTHIOCYANATO-2 2'-STILBENEDISU&

Comprehensive Overview of 4,4'-Diisothiocyanato-2,2'-Stilbenedisulfonic Acid (CAS No. 207233-90-7)

4,4'-Diisothiocyanato-2,2'-stilbenedisulfonic acid (CAS No. 207233-90-7) is a specialized organic compound widely recognized for its unique structural properties and applications in biochemical research. This compound, often abbreviated as DIDS, belongs to the class of stilbene derivatives and is characterized by its sulfonic acid and isothiocyanate functional groups. Its molecular formula is C₁₆H₁₀N₂O₆S₄, and it is primarily utilized in studies related to ion channel inhibition and membrane transport mechanisms.

The compound's isothiocyanate groups enable it to form covalent bonds with amino groups in proteins, making it a valuable tool for protein labeling and cross-linking experiments. Researchers frequently employ DIDS to investigate anion transport proteins, such as the band 3 protein in red blood cells. Its ability to inhibit chloride-bicarbonate exchange has made it a subject of interest in studies exploring cellular homeostasis and pH regulation.

In recent years, the scientific community has shown growing interest in 4,4'-diisothiocyanato-2,2'-stilbenedisulfonic acid due to its potential applications in drug discovery and biomedical research. For instance, its role in modulating ion channels has been explored in the context of neurodegenerative diseases and cardiovascular disorders. This aligns with current trends in precision medicine, where targeting specific molecular pathways is crucial for developing tailored therapies.

From a synthetic chemistry perspective, CAS No. 207233-90-7 is notable for its stilbene backbone, which contributes to its fluorescence properties. This feature has been leveraged in fluorescence microscopy and bioimaging applications, particularly in visualizing cellular membranes and protein interactions. The compound's disulfonic acid groups also enhance its water solubility, facilitating its use in aqueous biological systems.

Environmental and safety considerations are paramount when handling 4,4'-diisothiocyanato-2,2'-stilbenedisulfonic acid. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its stability under various pH conditions and compatibility with buffered solutions make it a versatile reagent in in vitro assays.

The demand for DIDS has increased alongside advancements in proteomics and structural biology. Researchers frequently search for terms like "DIDS inhibitor mechanism" or "stilbene derivatives in ion channel research," reflecting its relevance in contemporary studies. Additionally, its potential role in cancer research—particularly in studying apoptosis and cell signaling pathways—has sparked further investigations.

In summary, 4,4'-diisothiocyanato-2,2'-stilbenedisulfonic acid (CAS No. 207233-90-7) is a multifaceted compound with significant applications in biochemical research and medical science. Its unique chemical properties, combined with its utility in molecular biology, ensure its continued prominence in scientific literature. As research progresses, this compound may unlock new insights into disease mechanisms and therapeutic targets, reinforcing its value in modern science.